Cas no 881896-95-3 (6α-(Methoxymethyl)androsta-1,4-dien-3,17-dione)

• Product Name: 6α-(Methoxymethyl)androsta-1,4-dien-3,17-dione
• CAS No: 881896-95-3
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 1064049
• PubChem ID: 11842922
• Update Time: 2024-10-26

6α-(Methoxymethyl)androsta-1,4-dien-3,17-dione Chemical and Physical Properties

Names and Identifiers

• 6α-(Methoxymethyl)androsta-1,4-dien-3,17-dione
• 6α-(Methoxymethyl)an
• (6α)-6-(Methoxymethyl)androsta-1,4-diene-3,17-dione (ACI)
• SCHEMBL2842294
• DB-229474
• 6alpha-(Methoxymethyl)androsta-1,4-dien-3,17-dione
• 881896-95-3
• 6?-(Methoxymethyl)androsta-1,4-dien-3,17-dione
• (6S,8R,9S,10R,13S,14S)-6-(methoxymethyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-dione

• Inchi： 1S/C21H28O3/c1-20-8-6-14(22)11-18(20)13(12-24-3)10-15-16-4-5-19(23)21(16,2)9-7-17(15)20/h6,8,11,13,15-17H,4-5,7,9-10,12H2,1-3H3/t13-,15+,16+,17+,20-,21+/m1/s1
• InChI Key： UGSFBVXJOYBPOV-NRPQEYHISA-N
• SMILES： C[C@]12C=CC(=O)C=C1[C@@H](COC)C[C@H]1[C@@H]3CCC(=O)[C@]3(CC[C@H]21)C

Computed Properties

• Exact Mass: 328.20384475g/mol
• Monoisotopic Mass: 328.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

6α-(Methoxymethyl)androsta-1,4-dien-3,17-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature